Cas no 2201578-74-5 (2-(2-Methylphenoxy)-1-[3-(1,3-thiazol-2-yloxy)pyrrolidin-1-yl]ethan-1-one)

• Product Name: 2-(2-Methylphenoxy)-1-[3-(1,3-thiazol-2-yloxy)pyrrolidin-1-yl]ethan-1-one
• CAS No: 2201578-74-5
• MF: C₁₆H₁₈N₂O₃S
• MW: 318.390722751617
• CID: 5807538
• PubChem ID: 121150342
• Update Time: 2025-10-28

2-(2-Methylphenoxy)-1-[3-(1,3-thiazol-2-yloxy)pyrrolidin-1-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-(thiazol-2-yloxy)pyrrolidin-1-yl)-2-(o-tolyloxy)ethanone
• F6471-3055
• AKOS032691626
• 2-(2-methylphenoxy)-1-[3-(1,3-thiazol-2-yloxy)pyrrolidin-1-yl]ethanone
• 2201578-74-5
• 2-(2-methylphenoxy)-1-[3-(1,3-thiazol-2-yloxy)pyrrolidin-1-yl]ethan-1-one
• 2-(2-Methylphenoxy)-1-[3-(1,3-thiazol-2-yloxy)pyrrolidin-1-yl]ethan-1-one

• Inchi： 1S/C16H18N2O3S/c1-12-4-2-3-5-14(12)20-11-15(19)18-8-6-13(10-18)21-16-17-7-9-22-16/h2-5,7,9,13H,6,8,10-11H2,1H3
• InChI Key： KFQHRIKQJPOECX-UHFFFAOYSA-N
• SMILES： S1C=CN=C1OC1CN(C(COC2C=CC=CC=2C)=O)CC1

Computed Properties

• Exact Mass: 318.10381361g/mol
• Monoisotopic Mass: 318.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 79.9Ų

Additional information on 2-(2-Methylphenoxy)-1-[3-(1,3-thiazol-2-yloxy)pyrrolidin-1-yl]ethan-1-one

Chemical Compound: 2-(2-Methylphenoxy)-1-[3-(1,3-thiazol-2-yloxy)pyrrolidin-1-yl]ethan-1-one (CAS No. 2201578-74-5)

The compound 2-(2-Methylphenoxy)-1-[3-(1,3-thiazol-2-yloxy)pyrrolidin-1-yl]ethan-1-one, identified by the CAS registry number CAS No. 2201578-74-5, is a complex organic molecule with a diverse range of potential applications in pharmaceutical and chemical industries. This compound is characterized by its unique structure, which includes a phenoxy group, a thiazole ring, and a pyrrolidine moiety, all interconnected through a ketone functional group.

Recent studies have highlighted the importance of such compounds in drug discovery and development. The presence of the thiazole ring, a five-membered heterocyclic structure containing sulfur and nitrogen atoms, contributes to the compound's stability and bioavailability. This structural feature has been shown to enhance the pharmacokinetic properties of similar compounds in preclinical models.

The phenoxy group attached to the molecule plays a significant role in modulating the compound's activity. Research indicates that such groups can influence the molecule's ability to interact with biological targets, such as enzymes or receptors, making them valuable in designing drugs with specific therapeutic effects.

The integration of the pyrrolidine ring further enhances the compound's versatility. Pyrrolidine derivatives are known for their ability to form hydrogen bonds, which can be crucial in drug design for improving solubility and binding affinity to target proteins.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions, including nucleophilic substitutions and condensation reactions. The use of advanced catalytic systems has enabled chemists to optimize the synthesis process, ensuring high yields and purity levels.

Preliminary toxicity studies suggest that this compound exhibits low toxicity in experimental animals, which is promising for its potential use in therapeutic applications. However, further research is required to fully understand its safety profile and pharmacokinetics in humans.

The application of computational chemistry tools has provided deeper insights into the molecular interactions of this compound with biological systems. Molecular docking studies have revealed potential binding sites on key enzymes involved in various pathological processes, indicating its potential as a lead compound for drug development.

In conclusion, the compound 2-(2-Methylphenoxy)-1-[3-(1,3-thiazol-2-yloxy)pyrrolidin-1-yl]ethan-1-one, with its unique structural features and promising biological properties, represents an exciting avenue for further exploration in pharmaceutical research.